5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 5-(3-methylcyclohexyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C9H15N3O/c1-6-3-2-4-7(5-6)8-11-12-9(10)13-8/h6-7H,2-5H2,1H3,(H2,10,12)
• InChI Key: WQDFKHYQTXBNMC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)C2=NN=C(O2)N

Description

5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted at the 5-position with a 3-methylcyclohexyl group and an amine group at the 2-position. The 1,3,4-oxadiazole scaffold is renowned for its diverse pharmacological properties, including antimicrobial, anticancer, and enzyme inhibitory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine typically involves the cyclization of appropriate precursors. One common method is the reaction of hydrazides with carboxylic acids or their derivatives under dehydrating conditions to form the oxadiazole ring. For instance, the reaction of 3-methylcyclohexyl hydrazide with a suitable carboxylic acid derivative can yield the desired oxadiazole compound.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, focusing on scalability, cost-effectiveness, and environmental considerations. The use of continuous flow reactors and green chemistry principles can enhance the efficiency and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions: 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the oxadiazole ring to other heterocyclic structures.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxadiazole N-oxides, while substitution reactions can produce a variety of N-substituted derivatives.

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds related to "5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine":

Scientific Research Applications
1,3,4-Oxadiazole Derivatives*:

• Cholinesterase Inhibitors 2,5-Disubstituted 1,3,4-oxadiazoles have demonstrated diverse biological activities and are considered versatile scaffolds in medicinal chemistry . Certain 5-Aryl-1,3,4-oxadiazol-2-amines can act as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors, which are useful in treating conditions like dementias and myasthenia gravis .
• Inhibition Activity N-dodecyl-5-substituted (hetero)aryl-1,3,4-oxadiazol-2-amines can cause dual inhibition of cholinesterases . For instance, the thiadiazole derivative 3t was found to be a potent AChE inhibitor . The most effective inhibition was associated with 4-pyrimidinyl .
• Reversible Inhibition Compound 3t acts as a reversible AChE inhibitor .
• Cytotoxicity Studies:
  • 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine has shown cytotoxic effects against human cancer cell lines such as MCF-7.
• PIM Inhibiting Activity:
  • Certain 1,3,4-oxadiazolone compounds have demonstrated PIM inhibiting activity .
• Other potential applications
  • 1,3,4-Oxadiazole heterocycles are bioisosteres of amides and esters, potentially increasing pharmacological activity through hydrogen bonding with receptors .

Mechanism of Action

The mechanism of action of 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and other interactions with biological molecules, potentially affecting enzyme activity or receptor binding. The oxadiazole ring may also contribute to the compound’s overall bioactivity by stabilizing certain molecular conformations.

Comparison with Similar Compounds

Key Observations :

• Synthetic Yield : N-Dodecyl derivatives with halogenated aryl groups (e.g., 4-fluorophenyl, 4-chlorophenyl) exhibit high yields (81–96%), suggesting that bulky alkyl chains improve reaction efficiency .
• Bioactivity: N-Dodecyl-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-amine shows potent acetylcholinesterase inhibition (IC₅₀ = 1.2 µM), outperforming non-alkylated analogs, indicating the critical role of alkyl chain length in enzyme interaction .

Physicochemical Properties

• Melting Points : N-Dodecyl derivatives with halogenated aryl groups melt between 104–130°C, correlating with increased molecular symmetry and intermolecular forces .
• Solubility : Compounds with long alkyl chains (e.g., N-dodecyl) exhibit poor aqueous solubility but enhanced lipid membrane permeability .
• Crystal Packing : 5-(4-Methylphenyl)-1,3,4-oxadiazol-2-amine forms a 3D network via N–H⋯N hydrogen bonds, a feature likely shared by the target compound .

Biological Activity

5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following chemical properties:

Property	Details
Molecular Formula	C10H16N2O
Molecular Weight	196.25 g/mol
IUPAC Name	5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine
InChI Key	JHADEYLVZOKGRU-UHFFFAOYSA-N
Canonical SMILES	CC1CCCC(C1)C2=CN=C(N2)N

This compound belongs to the oxadiazole family, which is known for a variety of biological activities including antimicrobial and anticancer properties.

The mechanism of action for 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine primarily involves its interaction with various biological targets:

• Enzyme Inhibition : The oxadiazole ring can interact with enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical in neurotransmitter regulation. Inhibitors of these enzymes can be beneficial in treating conditions like Alzheimer's disease .
• Anticancer Activity : Research indicates that derivatives of oxadiazoles can inhibit key enzymes involved in cancer cell proliferation, including thymidylate synthase and histone deacetylases (HDAC) . This suggests that 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine may also exhibit anticancer properties.

Antimicrobial Properties

Several studies have indicated that oxadiazole derivatives possess significant antimicrobial activity. The presence of the 3-methylcyclohexyl group may enhance the lipophilicity of the compound, allowing better membrane penetration and increased efficacy against microbial pathogens.

Anticancer Properties

The anticancer potential of 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine has been explored through various in vitro assays. For instance:

• Cell Lines Tested : The compound has shown cytotoxic effects against human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).
• Mechanisms Observed : It was found to induce apoptosis through the activation of caspases and disruption of mitochondrial membrane potential .

Case Studies and Research Findings

• Study on AChE Inhibition : A study demonstrated that oxadiazole derivatives could inhibit AChE with IC50 values ranging from 50 µM to over 100 µM. This inhibition is crucial for developing treatments for neurodegenerative diseases .
• Anticancer Activity Assessment : In another study focusing on anticancer activity, various derivatives including 5-(3-Methylcyclohexyl)-1,3,4-oxadiazol-2-amine were screened against several cancer cell lines. The results indicated that specific structural modifications could enhance cytotoxicity significantly .